Cas no 1261468-04-5 (2-(2-Bromo-5-(trifluoromethyl)benzoyl)pyridine)

• Product Name: 2-(2-Bromo-5-(trifluoromethyl)benzoyl)pyridine
• CAS No: 1261468-04-5
• MF: C₁₃H₇BrF₃NO
• MW: 330.099992990494
• CID: 4984472
• Update Time: 2025-11-06

2-(2-Bromo-5-(trifluoromethyl)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromo-5-(trifluoromethyl)benzoyl)pyridine

• Inchi： 1S/C13H7BrF3NO/c14-10-5-4-8(13(15,16)17)7-9(10)12(19)11-3-1-2-6-18-11/h1-7H
• InChI Key： IOCOUGXJDSMJGA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(F)(F)F)=CC=1C(C1C=CC=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 334
• XLogP3: 4.1
• Topological Polar Surface Area: 30

Additional information on 2-(2-Bromo-5-(trifluoromethyl)benzoyl)pyridine

Introduction to 2-(2-Bromo-5-(trifluoromethyl)benzoyl)pyridine (CAS No. 1261468-04-5)

2-(2-Bromo-5-(trifluoromethyl)benzoyl)pyridine, identified by the chemical compound code CAS No. 1261468-04-5, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, featuring a benzoyl group attached to a pyridine core with specific substituents, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 2-(2-Bromo-5-(trifluoromethyl)benzoyl)pyridine consists of a pyridine ring, which is a heterocyclic aromatic compound containing nitrogen, playing a crucial role in drug design due to its ability to interact with biological targets. The presence of a bromine atom at the 2-position and a trifluoromethyl group at the 5-position of the benzoyl moiety introduces electron-withdrawing effects, which can modulate the reactivity and electronic properties of the molecule. These features are particularly important in medicinal chemistry, where fine-tuning of molecular properties can lead to enhanced binding affinity and selectivity towards biological targets.

In recent years, there has been growing interest in the development of novel compounds for therapeutic applications, particularly in oncology and inflammation research. The structural motifs present in 2-(2-Bromo-5-(trifluoromethyl)benzoyl)pyridine align well with the requirements for designing small-molecule inhibitors targeting key enzymes and receptors involved in disease pathways. For instance, the benzoyl group can serve as a pharmacophore for interacting with serine/threonine proteases, which are often overexpressed in cancer cells. Additionally, the pyridine ring provides a platform for further functionalization, allowing chemists to explore diverse chemical spaces and discover new drug candidates.

One of the most compelling aspects of 2-(2-Bromo-5-(trifluoromethyl)benzoyl)pyridine is its versatility as a building block in synthetic chemistry. The bromine substituent at the 2-position of the benzoyl group allows for further derivatization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups. This flexibility is particularly useful in generating libraries of compounds for high-throughput screening (HTS) to identify lead molecules with desired pharmacological properties.

The trifluoromethyl group at the 5-position of the benzoyl moiety is another critical feature that contributes to the unique properties of this compound. Trifluoromethyl groups are well-known for their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. This makes 2-(2-Bromo-5-(trifluoromethyl)benzoyl)pyridine an attractive starting point for designing molecules with improved pharmacological profiles.

Recent advancements in computational chemistry have further highlighted the potential of 2-(2-Bromo-5-(trifluoromethyl)benzoyl)pyridine as a scaffold for drug discovery. Molecular docking studies have shown that this compound can effectively bind to various biological targets, including kinases and transcription factors implicated in cancer and inflammatory diseases. These computational predictions have been validated by experimental studies, demonstrating that derivatives of this compound exhibit promising biological activity.

In addition to its applications in drug discovery, 2-(2-Bromo-5-(trifluoromethyl)benzoyl)pyridine has found utility in materials science and agrochemical research. Its unique structural features make it a suitable candidate for designing novel materials with specific electronic properties or for developing next-generation pesticides with enhanced efficacy and environmental safety.

The synthesis of 2-(2-Bromo-5-(trifluoromethyl)benzoyl)pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted pyridines and benzoylacetic acid derivatives followed by bromination and trifluoromethylation steps. Advances in synthetic methodologies have made it possible to produce this compound on both laboratory and industrial scales, facilitating its use in various research and commercial applications.

Looking ahead, the continued exploration of 2-(2-Bromo-5-(trifluoromethyl)benzoyl)pyridine and its derivatives is expected to yield new insights into disease mechanisms and lead to innovative therapeutic strategies. The combination of experimental synthesis with computational modeling provides a powerful approach for discovering next-generation bioactive molecules. As research progresses, this compound is likely to play an increasingly important role in pharmaceutical development and beyond.